Cas no 478031-02-6 (1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea)

• Product Name: 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea
• CAS No: 478031-02-6
• MF: C₁₅H₁₆N₂O₂
• MW: 256.3
• MDL: MFCD00794359
• CID: 4653054
• Update Time: 2025-06-09

1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea

• MDL： MFCD00794359

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea

Comprehensive Overview of 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea (CAS No. 478031-02-6)

1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea, with the CAS number 478031-02-6, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the urea derivatives class, characterized by the presence of a furan ring and a dimethylphenyl group. Its molecular structure combines aromatic and heterocyclic components, making it a subject of interest in pharmaceutical and agrochemical research.

The compound's E-configuration (trans arrangement) of the ethenyl group is a critical feature, as it influences its reactivity and interaction with biological targets. Researchers have explored its potential as a building block in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. The furan moiety is known for its bioactivity, often contributing to antimicrobial or anti-inflammatory effects, while the urea linkage enhances hydrogen bonding capabilities, which is vital for molecular recognition.

In the context of current trends, 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea aligns with the growing demand for sustainable chemistry solutions. Its synthesis often involves green chemistry principles, such as minimizing hazardous byproducts or using catalytic methods. This resonates with industries seeking eco-friendly alternatives to traditional chemical processes. Additionally, the compound's potential role in crop protection formulations has been explored, addressing the need for novel agrochemicals with lower environmental impact.

From a technical perspective, the compound's solubility and stability under various conditions are key considerations for its practical use. Studies suggest that its lipophilic nature may favor applications in drug delivery systems, particularly for targeting specific tissues. The dimethylphenyl group contributes to enhanced membrane permeability, a desirable trait in bioactive molecules. Meanwhile, the furan-ethenyl segment offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

The scientific community has also investigated the spectroscopic properties of CAS 478031-02-6, including its NMR and IR spectra, which are essential for quality control and structural verification. Advanced techniques like X-ray crystallography have been employed to confirm its three-dimensional configuration, providing insights into its molecular interactions. Such data is invaluable for researchers developing computational models to predict its behavior in complex systems.

In summary, 1-(2,6-dimethylphenyl)-3-[(E)-2-(furan-2-yl)ethenyl]urea represents a versatile compound with promising applications across multiple domains. Its combination of aromatic and heterocyclic features, coupled with its synthetic adaptability, positions it as a valuable candidate for further exploration in both academic and industrial settings. As research continues, its role in addressing contemporary challenges in healthcare and agriculture is likely to expand, making it a compound worth watching in the coming years.